Cas no 1799580-70-3 ([1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine)

• Product Name: [1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine
• CAS No: 1799580-70-3
• MF: C₇H₈ClF₃N₂O
• MW: 228.599431037903
• MDL: MFCD06213603
• CID: 4615056
• Update Time: 2025-05-20

[1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 3-(AMINOMETHYL)-4-(TRIFLUOROMETHYL)PYRIDINE 1-OXIDE
• 1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine
• [1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine

• MDL： MFCD06213603
• Inchi： 1S/C7H7F3N2O.ClH/c8-7(9,10)6-1-2-12(13)4-5(6)3-11;/h1-2,4H,3,11H2;1H
• InChI Key： DZESDWALEZRXGM-UHFFFAOYSA-N
• SMILES： C(C1=CC=N(=O)C=C1CN)(F)(F)F.Cl

Additional information on [1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine

Recent Advances in the Study of [1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine (CAS: 1799580-70-3)

The compound [1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine (CAS: 1799580-70-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1799580-70-3, which serves as a key intermediate in the preparation of novel heterocyclic compounds. The trifluoromethyl group and the oxidized pyridinium moiety in its structure contribute to its enhanced reactivity and stability, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors and antimicrobial agents, demonstrating its broad utility in drug discovery.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of [1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine exhibit promising inhibitory effects against specific cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways, although further investigations are required to elucidate the exact molecular targets. Additionally, its unique physicochemical properties, such as improved solubility and membrane permeability, make it an attractive candidate for further optimization.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the detailed characterization of 1799580-70-3 and its derivatives. These techniques have been instrumental in confirming the compound's purity and structural integrity, which are critical for its application in preclinical studies. Furthermore, computational modeling studies have provided insights into the compound's binding affinity for various biological targets, aiding in the design of more potent analogs.

Despite these promising developments, challenges remain in the scalability of its synthesis and the optimization of its pharmacokinetic properties. Current research efforts are focused on addressing these limitations through innovative synthetic routes and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, [1-oxido-4-(trifluoromethyl)pyridin-1-ium-3-yl]methanamine (CAS: 1799580-70-3) represents a promising scaffold in the development of novel therapeutics. Its unique structural features and demonstrated biological activity underscore its potential in addressing unmet medical needs. Future research should prioritize the exploration of its therapeutic mechanisms and the development of derivatives with enhanced efficacy and safety profiles.